Cas no 1702499-40-8 (4-(3,5-difluorophenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(3,5-difluorophenyl)-1,3-oxazolidin-2-one
• CAS No: 1702499-40-8
• MF: C₉H₇F₂NO₂
• MW: 199.154189348221
• CID: 6575888
• PubChem ID: 22049545
• Update Time: 2025-07-19

4-(3,5-difluorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-difluorophenyl)-1,3-oxazolidin-2-one
• 2-Oxazolidinone, 4-(3,5-difluorophenyl)-

• Inchi： 1S/C9H7F2NO2/c10-6-1-5(2-7(11)3-6)8-4-14-9(13)12-8/h1-3,8H,4H2,(H,12,13)
• InChI Key： LXVDTFOQNKFXBL-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC(F)=CC(F)=C2)NC1=O

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 376.4±42.0 °C(Predicted)
• pka: 11.49±0.40(Predicted)

Additional information on 4-(3,5-difluorophenyl)-1,3-oxazolidin-2-one

Introduction to 4-(3,5-difluorophenyl)-1,3-oxazolidin-2-one (CAS No. 1702499-40-8)

4-(3,5-difluorophenyl)-1,3-oxazolidin-2-one (CAS No. 1702499-40-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antibacterial activity and have been extensively studied for their use in treating various infections.

The core structure of 4-(3,5-difluorophenyl)-1,3-oxazolidin-2-one features a 1,3-oxazolidin-2-one ring fused with a 3,5-difluorophenyl substituent. The presence of the difluorophenyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. Recent research has focused on elucidating the mechanisms by which this compound exerts its effects and exploring its potential as a lead compound for drug development.

In the context of antibacterial agents, 4-(3,5-difluorophenyl)-1,3-oxazolidin-2-one has shown promising results in inhibiting the growth of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). These findings are particularly significant given the increasing prevalence of antibiotic resistance and the urgent need for new therapeutic options.

Beyond its antibacterial properties, 4-(3,5-difluorophenyl)-1,3-oxazolidin-2-one has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses, such as influenza and herpes simplex virus (HSV), by interfering with viral protein synthesis. This dual functionality makes it an attractive candidate for further development in both antibacterial and antiviral therapies.

The pharmacokinetic profile of 4-(3,5-difluorophenyl)-1,3-oxazolidin-2-one is another area of active research. Initial studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, which are crucial factors for its potential use as an oral medication. Additionally, the compound has demonstrated low toxicity in preclinical studies, suggesting a favorable safety profile.

In terms of chemical synthesis, 4-(3,5-difluorophenyl)-1,3-oxazolidin-2-one can be prepared through a series of well-defined steps involving the reaction of 3,5-difluorobenzaldehyde with an appropriate amine and carbonyl compound. The synthetic route is robust and scalable, making it suitable for large-scale production if further clinical trials prove successful.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(3,5-difluorophenyl)-1,3-oxazolidin-2-one in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects or drug interactions.

The future prospects for 4-(3,5-difluorophenyl)-1,3-oxazolidin-2-one are promising. If clinical trials continue to yield positive outcomes, this compound could become a valuable addition to the arsenal of antibiotics and antiviral agents available to healthcare providers. Its unique structure and dual functionality make it a compelling candidate for further development and optimization.

In conclusion, 4-(3,5-difluorophenyl)-1,3-oxazolidin-2-one (CAS No. 1702499-40-8) represents a significant advancement in the field of medicinal chemistry. Its potential as an antibacterial and antiviral agent underscores the importance of continued research into novel compounds with broad-spectrum activity. As more data becomes available from ongoing clinical trials, the full therapeutic potential of this compound will become clearer.